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Compound of Interest

Compound Name: VUF10497

Cat. No.: B1684066 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of investigational compounds like VUF10497 are paramount to ensuring laboratory safety and

environmental compliance. While specific disposal protocols for VUF10497 are not publicly

available, this guide provides a framework for its responsible management based on general

principles of chemical waste disposal and the limited available data for this compound.

VUF10497 is identified as a potent histamine H4 receptor (H4R) inverse agonist with anti-

inflammatory properties.[1][2][3] It is intended for research use only and is not for human or

veterinary use.[1][4]

Key Chemical and Physical Properties
A summary of the available quantitative data for VUF10497 is presented below. This

information is crucial for assessing its potential hazards and determining the appropriate

disposal route.
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Property Value

CAS Number 1080623-12-6

Chemical Formula C18H20ClN5S

Molecular Weight 373.90 g/mol

pKi 7.57 (for H4 receptor)

Storage (Short-term) 0 - 4 °C (days to weeks)

Storage (Long-term) -20 °C (months to years)

Immediate Safety and Handling Precautions
Before handling VUF10497, it is imperative to consult the manufacturer-provided Safety Data

Sheet (SDS) and adhere to all institutional and regulatory guidelines for hazardous waste

management. In the absence of a specific SDS, the following general precautions should be

taken:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, gloves, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Storage: Store VUF10497 in a tightly sealed container in a dry, dark place at the

recommended temperatures to ensure stability.

Step-by-Step Disposal Plan for VUF10497 Waste
The following procedural guidance is based on best practices for the disposal of research-

grade chemical waste. This is a general guide and must be adapted to comply with your

institution's specific Environmental Health and Safety (EHS) protocols.

Waste Segregation: Do not mix VUF10497 waste with other chemical waste streams unless

explicitly permitted by your institution's EHS department. All materials contaminated with
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VUF10497, including unused product, solutions, and contaminated labware (e.g., pipette

tips, vials), should be collected as hazardous waste.

Containerization:

Solid Waste: Collect solid VUF10497 waste and contaminated materials in a clearly

labeled, sealable, and chemically compatible container.

Liquid Waste: Collect liquid waste containing VUF10497 in a separate, leak-proof, and

appropriately labeled container. Ensure the container material is compatible with the

solvents used.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "VUF10497," and any other components of the waste stream.

Indicate the approximate quantities of each component.

Storage of Waste: Store waste containers in a designated satellite accumulation area within

the laboratory. This area should be secure and away from general laboratory traffic.

Arranging for Disposal: Contact your institution's EHS department to schedule a pickup for

the hazardous waste. Do not attempt to dispose of VUF10497 down the drain or in the

regular trash.

Experimental Workflow for Disposal
The logical workflow for the proper disposal of VUF10497 is depicted in the following diagram.

This visual guide outlines the decision-making process from handling the compound to its final

disposal.
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By adhering to these guidelines and consulting with your institution's safety professionals, you

can ensure the safe and compliant disposal of VUF10497, fostering a secure research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

